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Compound of Interest

Compound Name:
1-(Methylsulfonyl)piperidin-4-

amine

Cat. No.: B1280446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-
(Methylsulfonyl)piperidin-4-amine, a key intermediate in pharmaceutical synthesis. The

information is intended for professionals in research and drug development who may handle

this compound.

Chemical Identification and Properties
Property Value Reference

Chemical Name
1-(Methylsulfonyl)piperidin-4-

amine
[1]

CAS Number 402927-97-3 [1]

Molecular Formula C6H14N2O2S [1]

Molecular Weight 178.25 g/mol [1]

Appearance White to light yellow solid [1]

Synonyms

4-Amino-1-

(methylsulfonyl)piperidine, 1-

(Methylsulfonyl)-4-

piperidinamine

[1]
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Hazard Identification and Classification
While a comprehensive, official Safety Data Sheet (SDS) with detailed toxicological data for 1-
(Methylsulfonyl)piperidin-4-amine is not readily available in public domains, information for

its hydrochloride salt and similar piperidine derivatives provides essential safety guidance. The

primary hazards are associated with irritation to the skin, eyes, and respiratory system.[2]

GHS Hazard Classification (based on available data for the hydrochloride salt):[2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May

cause respiratory irritation)

Hazard Pictograms:

alt text

Signal Word: Warning

Hazard Statements:[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[2]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,

P337+P317, P362+P364

Storage: P403+P233, P405
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Disposal: P501

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

safety of laboratory personnel.[3]

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize

inhalation of dust or vapors.[4]

Ensure safety showers and eyewash stations are readily accessible.[5]

Personal Protective Equipment (PPE):[3][4]

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, use a NIOSH-approved respirator with an appropriate cartridge.

General Hygiene Practices:[4]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Storage:[5]

Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
In case of exposure, immediate action is crucial.

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

[5]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as described in Section 3.[4]

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable, labeled container for disposal. For larger spills,

contain the spill and collect the material using a method that does not generate dust.[4]

Reactivity and Stability
Reactivity: The amino group can act as a nucleophile.[2]

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC251390250&productDescription=1-AMINO-4-METHYLPIPERAZI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC251390250&productDescription=1-AMINO-4-METHYLPIPERAZI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.smolecule.com/products/s804984
https://www.fishersci.com/store/msds?partNumber=AC251390250&productDescription=1-AMINO-4-METHYLPIPERAZI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC251390250&productDescription=1-AMINO-4-METHYLPIPERAZI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition Products: Thermal decomposition may produce irritating gases

and vapors, including carbon oxides, nitrogen oxides (NOx), and sulfur oxides (SOx).[5]

Biological Significance and Potential Signaling
Pathways
1-(Methylsulfonyl)piperidin-4-amine is a crucial building block in the synthesis of the

investigational drug Ebvaciclib (PF-06873600).[6] Ebvaciclib is a potent and selective inhibitor

of cyclin-dependent kinases (CDKs), specifically CDK2, CDK4, and CDK6.[7]

CDK Signaling Pathway and the Role of Ebvaciclib:

The cell cycle is a tightly regulated process controlled by CDKs and their regulatory partners,

cyclins. Dysregulation of the cell cycle is a hallmark of cancer. Ebvaciclib, by inhibiting CDK2,

CDK4, and CDK6, can arrest the cell cycle progression, leading to an induction of apoptosis

and inhibition of tumor cell proliferation.[6][7] The synthesis of Ebvaciclib from 1-
(Methylsulfonyl)piperidin-4-amine underscores the importance of this intermediate in the

development of targeted cancer therapies.

While the direct biological activity of 1-(Methylsulfonyl)piperidin-4-amine is not extensively

documented, its structural motif is found in various biologically active compounds. For instance,

piperidine derivatives are known to interact with a wide range of biological targets.[8]

Furthermore, compounds with similar structures have been investigated as inhibitors of the

Hedgehog signaling pathway, another important pathway in developmental biology and cancer.

[9][10]

Experimental Protocols and Workflows
General Handling Protocol for Amine Compounds
This protocol outlines a general procedure for safely handling solid amine compounds like 1-
(Methylsulfonyl)piperidin-4-amine in a research laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC251390250&productDescription=1-AMINO-4-METHYLPIPERAZI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ebvaciclib
https://www.medchemexpress.com/PF-06873600.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ebvaciclib
https://www.medchemexpress.com/PF-06873600.html
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://en.wikipedia.org/wiki/Hedgehog_pathway_inhibitor
https://otavachemicals.com/news/product-spotlights/282-new-small-molecule-inhibitors-of-the-hedgehog-signaling-pathway
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Use Spatula for Transfer

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Dispose of Waste in Labeled Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling solid amine compounds.
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Logical Relationship of Safety Measures
This diagram illustrates the hierarchical approach to ensuring safety when working with

hazardous chemicals.

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.

Synthesis and Purification
1-(Methylsulfonyl)piperidin-4-amine can be synthesized from tert-butyl (1-methylsulfonyl-

piperidin-4-yl)-carbamate by deprotection using trifluoroacetic acid in dichloromethane.[1] The

crude product can be purified by dissolving it in methanol, treating it with a polymer-supported

bicarbonate resin to remove acidic impurities, followed by filtration and removal of the solvent

under reduced pressure.[1]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1280446?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280446?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7456037.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7456037.htm
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated packaging should be treated as the chemical itself.

This technical guide is intended to provide essential safety and handling information for 1-
(Methylsulfonyl)piperidin-4-amine. It is not a substitute for a comprehensive Safety Data

Sheet (SDS) and institutional safety protocols. Researchers should always consult the most up-

to-date safety information and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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